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Core Extraction Methods and Principles

The extraction of Fulvic Acid (FA) is fundamentally based on its solubility in alkali and insolubility in acid.

The general workflow involves several key stages, as illustrated below:
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General Fulvic Acid Extraction Workflow

The table below summarizes the main extraction methods and their key characteristics:

Method Core Principle Key Steps & Modifications Reported Yields & Outcomes

| Conventional Alkaline Extraction [1] [2] | Solubilization of humic substances using alkaline solutions. | 1.

Pre-treatment with HCI to remove cations [1]. 2. Extraction with 0.1 M NaOH/KOH for 4 hours [1]. 3.
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Acidification to pH 1 to precipitate Humic Acids (HA) [1] [2]. 4. Purification of supernatant FA using DAX-
8/XAD-8 resin [1]. | Yields vary significantly with source material and specific protocol [3]. | | Ultrasound-
Assisted Extraction (UAE) [1] | Uses ultrasonic cavitation to intensify the extraction process. | Similar steps
to conventional method, but mechanical mixing is replaced with ultrasound (e.g., 300 mW cm~2) [1]. | For
lignite: Increased aromatic C by 3.5 pp and aliphatic C by 4.9 pp; decreased carbonyl C by 8.4 pp [1]. For
peat: Structural changes were less pronounced [1]. | | Advanced Oxidation (H202 + Alkali) [4] | Uses free
radicals (*OH, *OO~) to break down coal macromolecules. | 1. Lignite is reacted with H202 and
KOH/NaOH. 2. A silicone defoamer is added to control foam and suppress COz2 loss from carboxyl groups.
3. Subsequent acid precipitation and purification. | Achieved a high yield of 60.49% from Yunnan lignite
under optimized conditions [4]. | | Microwave-Assisted Extraction (MAE) [5] | Uses microwave energy to
heat the sample rapidly. | Applied as an alternative to traditional heating during alkaline extraction. | One

study reported a yield of 44.5% for a solid formulation [4]. |

Detailed Experimental Protocols

For researchers aiming to replicate these methods, here are detailed protocols based on the search results.

Simplified Conventional & Ultrasound-Assisted Protocol

This method is adapted from a 2023 study that compared mechanical mixing (MME) and ultrasound-assisted
extraction (UAE) [1].

e Step 1: Sample Preparation
o Dry peat or lignite at 62 £+ 2 °C until constant mass.
o Crush and sieve the material to pass through a 2.0 mm mesh [1].
e Step 2: Pre-treatment to Remove Polyvalent Cations
o Acidify the raw material to pH 1-2 using 1 M HCI, maintaining a ratio of 1 g dry sample to 10 mL
of 0.1 M HCI.
o Shake the mixture for 1 hour on a laboratory shaker.
o Separate the residue by decantation and neutralize with 1 M NaOH [1].
e Step 3: Alkaline Extraction
o Add 0.1 M NaOH to the residue in a 1:10 (w/v) ratio.
o Extract for 4 hours at room temperature under either:
= Mechanical mixing (MME), or
= Ultrasound energy (UAE) at a power of 300 mW cm~2 [1].
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o Let the suspension settle overnight.

o Separate the supernatant containing HA and FA by centrifugation [1].
e Step 4: Separation of HA and FA

o Acidify the supernatant to pH 1 using 6 M HCI.

o Let it settle for 16 hours, during which HA precipitates as a gel.

o Separate the HA gel from the FA-containing supernatant by filtration [1].
e Step 5: Purification of FA

o Pass the supernatant through a column of DAX-8 or XAD-8 resin. The FA adsorbs onto the
resin.

o Elute the purified FA from the resin using 0.1 M NaOH.

o Concentrate the eluate using a rotary evaporator and dry in a laboratory dryer to obtain the final

FA product [1].

Advanced Oxidation Protocol for Lignite

This protocol, which achieved a high yield of 60.49%, is particularly suited for lignite [4].

e Step 1: Sample Preparation
o Crush and screen lignite to a particle size of 60-80 mesh [4].
¢ Step 2: Hydrothermal Oxidation
o Set up the reaction with a stirring speed of 40 rpm and a temperature of 50 °C.
o Use a volumetric ratio of H202 to KOH/NaOH of 3:3.5.
o Use a KOH/NaOH concentration of 3 mol/L.
o React for 150 minutes. Note: The addition of a silicone defoamer is critical to inhibit the over-
oxidation of carboxyl groups to CO2 [4].
e Step 3: Subsequent Processing
o The resulting mixture is then acidified to precipitate any remaining HA.
o The FAin the supernatant is then purified, likely via resin adsorption, though the source does
not detail this step for the specific protocol [4].

Impact of Source Material and Method

The choice of raw material and extraction technique significantly influences the yield, chemical structure,

and potential applications of the extracted fulvic acid.

¢ Source Material Matters:
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o Peat Types: A 2023 study found that the yield of FA was highest from herbaceous peat
(2.53%), while the content of FA was highest in woody peat (0.38%) [3]. The molecular
structure also differs; woody peat FA has a higher degree of aromatization, while herbaceous
peat FA contains more carbonyl, amino, and carboxyl groups [3].

o Peat vs. Lignite: FA from peat generally has a more aliphatic structure, while FA from lignite
has a higher ratio of aromatic carbon. The ultrasound-assisted extraction (UAE) method had a
more pronounced effect on the structure of lignite-derived FA, significantly increasing its
aliphatic and aromatic carbon content [1].

e Structural and Property Differences: The different functional groups imparted by the source and
method lead to varying properties [1] [3]. For example, Mineral Source Fulvic Acid (from peat, lignite,
coal) has a higher content of total acidic groups, especially carboxyl groups (8.1 meq/g), compared to
Biochemical Fulvic Acid (from fermented plant matter) which has only 3.3 meqg/g [6]. This makes

mineral-sourced FA a much stronger chelator and more reactive.

Key Takeaways for Researchers

e For Maximum Yield from Lignite: The Advanced Oxidation method (H202 + KOH with defoamer)
is highly effective, reported to achieve yields as high as 60.49% [4].

¢ For Specific Structural Properties: Ultrasound-Assisted Extraction (UAE) can be used to modify
the chemical structure of the final product, particularly from lignite, making it less carbonyl-rich and
more aliphatic/aromatic [1].

e Method Simplification Involves Trade-offs: Omitting steps like inorganic purification (e.g., using
HF) and protonation, as done in "simplified" methods, greatly affects the final product's quality and
mineral content, which may limit its application in sensitive fields like biomedicine [1].

¢ Characterization is Crucial: Given the variability, researchers should employ techniques like DSC-
TG-MS, 13C NMR, FTIR, and differential pulse voltammetry to thoroughly characterize the
extracted fulvic acids, as their properties are highly dependent on both source and method [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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